Cas no 1261973-90-3 (4-(3-Hydroxymethylphenyl)-2-nitrophenol)

• Product Name: 4-(3-Hydroxymethylphenyl)-2-nitrophenol
• CAS No: 1261973-90-3
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD18315886
• CID: 2766950
• PubChem ID: 53221617
• Update Time: 2025-11-01

4-(3-Hydroxymethylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID70686234
• 4-(3-Hydroxymethylphenyl)-2-nitrophenol, 95%
• 3'-(Hydroxymethyl)-3-nitro[1,1'-biphenyl]-4-ol
• 1261973-90-3
• 4-(3-HYDROXYMETHYLPHENYL)-2-NITROPHENOL
• MFCD18315886
• 4-(3-Hydroxymethylphenyl)-2-nitrophenol

• MDL： MFCD18315886
• Inchi： 1S/C13H11NO4/c15-8-9-2-1-3-10(6-9)11-4-5-13(16)12(7-11)14(17)18/h1-7,15-16H,8H2
• InChI Key： UARXJJPOQDMYPQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C1C=CC=C(CO)C=1

Computed Properties

• Exact Mass: 245.06880783Da
• Monoisotopic Mass: 245.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Hydroxymethylphenyl)-2-nitrophenol

Recent Advances in the Study of 4-(3-Hydroxymethylphenyl)-2-nitrophenol (CAS: 1261973-90-3): A Comprehensive Research Brief

The compound 4-(3-Hydroxymethylphenyl)-2-nitrophenol (CAS: 1261973-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical assays. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its significance in contemporary research.

One of the key areas of interest in recent studies has been the synthesis and optimization of 4-(3-Hydroxymethylphenyl)-2-nitrophenol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance the efficiency of the production process. These advancements not only facilitate large-scale production but also ensure the reproducibility of results in subsequent biological studies.

In terms of biological activity, 4-(3-Hydroxymethylphenyl)-2-nitrophenol has demonstrated notable interactions with various enzymatic systems. Recent in vitro studies have revealed its inhibitory effects on specific kinases and proteases, suggesting its potential as a lead compound for developing targeted therapies. Furthermore, its ability to modulate oxidative stress pathways has been investigated, with preliminary data indicating its role in mitigating cellular damage caused by reactive oxygen species (ROS). These findings open new avenues for its application in neurodegenerative and inflammatory diseases.

Another significant aspect of current research involves the pharmacokinetic and pharmacodynamic profiling of 4-(3-Hydroxymethylphenyl)-2-nitrophenol. Studies utilizing advanced analytical techniques such as LC-MS and NMR spectroscopy have provided insights into its metabolic stability, bioavailability, and tissue distribution. These properties are crucial for determining its suitability as a drug candidate. Early-stage animal models have shown favorable results, with the compound exhibiting low toxicity and adequate plasma concentration levels, further supporting its potential for clinical development.

Beyond its therapeutic potential, 4-(3-Hydroxymethylphenyl)-2-nitrophenol has also been explored for its utility in diagnostic applications. Its fluorescent properties and ability to bind specific biomolecules make it a valuable tool in imaging and biosensing. Recent innovations have leveraged these characteristics to develop novel probes for detecting disease biomarkers, thereby enhancing early diagnosis and monitoring of pathological conditions.

In conclusion, the ongoing research on 4-(3-Hydroxymethylphenyl)-2-nitrophenol (CAS: 1261973-90-3) underscores its multifaceted role in chemical biology and pharmaceutical sciences. The compound's unique chemical properties, coupled with its promising biological activities, position it as a valuable asset in drug discovery and diagnostic development. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative therapeutic and diagnostic solutions.